Tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O3S/c1-14(2,3)19-13(18)16-6-4-10(5-7-16)12-15-11(8-17)9-20-12/h8-10H,4-7H2,1-3H3
• InChI Key: XLGKMJFDRZHAEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=NC(=CS2)C=O
• Molecular Formula: C14H20N2O3S
• DSSTOX Substance ID: DTXSID10428291
• Molecular Weight: 296.39 g/mol
• CAS RN: 869901-02-0

Description

Tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate, also known as TBFTPP, is an important synthetic intermediate used in the preparation of pharmaceuticals, agrochemicals, and other compounds. It is a highly reactive compound that can be used in a variety of applications. TBFTPP is a versatile compound that can be used in a variety of synthetic transformations. It is also used as an intermediate in the preparation of a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

1. Anticancer Drug Development

Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, is a crucial intermediate in the development of small molecule anticancer drugs. It plays a significant role in targeting the PI3K/AKT/mTOR pathway, which is vital for cell growth and survival in cancer therapy. This compound has been synthesized through a series of reactions, and its structure confirmed by 1H NMR. Its involvement in anticancer drugs highlights its potential in overcoming drug resistance issues in cancer treatment (Zhang et al., 2018).

2. Synthesis of Biologically Active Compounds

Another compound, Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, is important in synthesizing biologically active compounds like crizotinib. This synthesis process highlights the role of similar compounds in creating molecules with significant biological activity (Kong et al., 2016).

3. Crystal Structure Analysis

The study of tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate involves understanding its crystal structure. Such analyses are crucial for developing compounds with specific molecular configurations, which is essential in the design of drugs and other molecular tools (Richter et al., 2009).

4. Intermediate in Nociceptin Antagonists Synthesis

An efficient synthesis method for 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, an intermediate in the synthesis of nociceptin antagonists, has been developed. This showcases the compound's role in creating specific therapeutic agents (Jona et al., 2009).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, it’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray. If it comes in contact with the skin, wash with plenty of soap and water. Wear protective gloves, protective clothing, eye protection, and face protection.

Mechanism of Action

Target of Action

The primary targets of “Tert-butyl 4-(4-formyl-1,3-thiazol-2-yl)piperidine-1-carboxylate” are currently unknown . This compound is a complex organic molecule that may interact with various biological targets.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

The biochemical pathways affected by “this compound” are currently unknown .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of “this compound” is currently unknown . Factors such as temperature, pH, and the presence of other molecules could potentially affect the action of this compound .